Cas no 25693-39-4 (L-Ornithine,N5-(2-amino-2-carboxyethyl)-)

• Product Name: L-Ornithine,N5-(2-amino-2-carboxyethyl)-
• CAS No: 25693-39-4
• MF: C₈H₁₇N₃O₄
• MW: 219.238281965256
• CID: 265727
• PubChem ID: 22947933
• Update Time: 2025-04-19

L-Ornithine,N5-(2-amino-2-carboxyethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Ornithine,N5-(2-amino-2-carboxyethyl)-
• L-Ornithinoalanine
• Ornithine,N5-(2-amino-2-carboxyethyl)-, L- (8CI)
• Ornithinoalanine, L-
• L-Ornithinoalanine Trihydrochloride
• SCHEMBL7702029
• N.DELTA.-(R,S-2- AMINO-2-CARBOXYETHYL)-S-ORNITHINE
• N5-L-Ornithino-DL-alanine
• 09BX9EVO0N
• UNII-09BX9EVO0N
• N5-(2-Amino-2-carboxyethyl)-L-ornithine
• L-Ornithine, N5-(2-amino-2-carboxyethyl)-
• (2S)-2-amino-5-[(2-amino-2-carboxyethyl)amino]pentanoic acid
• Ndelta-(R,S-2- Amino-2-carboxyethyl)-S-ornithine
• Q27236476
• DTXSID701279631
• 25693-39-4

• Inchi： 1S/C8H17N3O4/c9-5(7(12)13)2-1-3-11-4-6(10)8(14)15/h5-6,11H,1-4,9-10H2,(H,12,13)(H,14,15)/t5-,6?/m0/s1
• InChI Key： BKYZUPUACXSQQT-ZBHICJROSA-N
• SMILES： OC([C@H](CCCNCC(C(=O)O)N)N)=O

Computed Properties

• Exact Mass: 219.12201
• Monoisotopic Mass: 219.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.7
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 138.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives